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Compound of Interest

Compound Name:
2-Hydroxy-3-

(Hydroxymethyl)Anthraquinone

Cat. No.: B1498101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Hydroxy-3-(Hydroxymethyl)Anthraquinone, also known as Aloe Emodin. Adherence to these

procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Hydroxy-3-(Hydroxymethyl)Anthraquinone is a chemical compound that requires careful

handling due to its potential health hazards. Based on available Safety Data Sheets (SDS), the

primary hazards include:

Skin Irritation (H315): Causes skin irritation upon contact.[1][2]

Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled.[1]

Acute Oral Toxicity (H302): Harmful if swallowed.[3][4]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory at all

stages of handling.
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Table 1: Personal Protective Equipment (PPE) Requirements

Stage of Handling Required PPE

Receiving and Unpacking - Safety Glasses- Nitrile Gloves

Storage - Standard Laboratory Attire

Weighing and Aliquoting

- Safety Goggles or Face Shield- Nitrile Gloves

(double-gloving recommended)- Laboratory

Coat- N95 Dust Mask or higher-level respirator

Experimental Use (In Solution)
- Safety Goggles- Nitrile Gloves- Laboratory

Coat

Spill Cleanup

- Safety Goggles or Face Shield- Chemical-

resistant Gloves (e.g., Nitrile)- Laboratory Coat

or Chemical-resistant Apron- N95 Dust Mask or

higher-level respirator

Waste Disposal
- Safety Goggles- Nitrile Gloves- Laboratory

Coat

Operational Plan: Step-by-Step Guidance
This section outlines the procedural workflow for handling 2-Hydroxy-3-
(Hydroxymethyl)Anthraquinone from receipt to disposal.

2.1 Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name (2-Hydroxy-3-(Hydroxymethyl)Anthraquinone
or its synonym Aloe Emodin) and CAS number (481-72-1) on the label match the order

specifications.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. The recommended storage temperature is typically between 2-8°C.[3] Keep the

container tightly closed.
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2.2 Handling and Experimental Use

Preparation: Before handling the solid compound, ensure that a designated workspace,

preferably within a chemical fume hood, is prepared and all necessary PPE is donned.

Weighing: To prevent inhalation of the powder, weighing should be conducted in a fume hood

or a ventilated balance enclosure. Use appropriate tools (e.g., spatulas) to handle the

material.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

If heating is required to dissolve the compound, do so in a well-ventilated area.

Experimental Procedures: Conduct all experimental work involving this compound in a well-

ventilated laboratory. Always wear the appropriate PPE as detailed in Table 1.

Disposal Plan
All waste containing 2-Hydroxy-3-(Hydroxymethyl)Anthraquinone must be treated as

hazardous chemical waste.

Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh

boats, pipette tips, gloves), in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing the compound in a sealed, properly labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Disposal: All waste must be disposed of through the institution's official chemical waste

management program, following all local and national regulations.

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing. If skin irritation persists, seek medical attention.[2]

Eye Contact: Immediately rinse cautiously with water for several minutes.[1][2] Remove

contact lenses if present and easy to do. Continue rinsing.[1][2] If eye irritation persists, seek

medical attention.[2]
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Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If you

feel unwell, seek medical attention.

Ingestion: Rinse mouth. Seek medical attention if you feel unwell.

Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an

absorbent material. Collect the absorbed material into a designated hazardous waste

container. Clean the spill area thoroughly.

Workflow for Handling 2-Hydroxy-3-
(Hydroxymethyl)Anthraquinone
The following diagram illustrates the standard operating procedure for handling 2-Hydroxy-3-
(Hydroxymethyl)Anthraquinone in a laboratory setting.
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Caption: Workflow for handling 2-Hydroxy-3-(Hydroxymethyl)Anthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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